Cas no 1806705-58-7 (4-(3-Bromopropanoyl)-3-(methylthio)mandelic acid)

• Product Name: 4-(3-Bromopropanoyl)-3-(methylthio)mandelic acid
• CAS No: 1806705-58-7
• MF: C₁₂H₁₃BrO₄S
• MW: 333.198221921921
• CID: 4940053
• Update Time: 2025-06-29

4-(3-Bromopropanoyl)-3-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropanoyl)-3-(methylthio)mandelic acid

• Inchi： 1S/C12H13BrO4S/c1-18-10-6-7(11(15)12(16)17)2-3-8(10)9(14)4-5-13/h2-3,6,11,15H,4-5H2,1H3,(H,16,17)
• InChI Key： KDVXGEDMIAMEIR-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(C(=O)O)O)=CC=1SC)=O

Computed Properties

• Exact Mass: 331.97179 g/mol
• Monoisotopic Mass: 331.97179 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 333.20
• XLogP3: 1.7
• Topological Polar Surface Area: 99.9

Additional information on 4-(3-Bromopropanoyl)-3-(methylthio)mandelic acid

4-(3-Bromopropanoyl)-3-(methylthio)mandelic Acid

4-(3-Bromopropanoyl)-3-(methylthio)mandelic acid is a highly specialized organic compound with the CAS registry number 1806705-58-7. This compound belongs to the class of mandelic acids, which are derivatives of mandelic acid (α-hydroxybenzoic acid). The structure of this compound is characterized by the presence of a bromopropanoyl group at the 4-position and a methylthio group at the 3-position of the mandelic acid backbone. These substituents confer unique chemical and biological properties to the molecule, making it a subject of interest in various research fields.

The synthesis of 4-(3-bromopropanoyl)-3-(methylthio)mandelic acid involves a series of carefully designed organic reactions. The starting material is typically mandelic acid, which undergoes functionalization at specific positions to introduce the desired substituents. The introduction of the bromopropanoyl group is achieved through acylation reactions, while the methylthio group is introduced via nucleophilic substitution or thiolation reactions. The optimization of these reaction conditions is crucial to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 4-(3-bromopropanoyl)-3-(methylthio)mandelic acid in medicinal chemistry and drug discovery. The compound has been investigated for its ability to modulate enzyme activity, particularly in pathways associated with neurodegenerative diseases and cancer. For instance, researchers have reported that this compound exhibits inhibitory activity against certain kinases, which are key players in cell signaling and proliferation.

In addition to its pharmacological applications, 4-(3-bromopropanoyl)-3-(methylthio)mandelic acid has also been explored for its role in organic synthesis as a versatile building block. Its structure allows for further functionalization, enabling the creation of more complex molecules with diverse biological activities. This makes it an invaluable tool in combinatorial chemistry and high-throughput screening campaigns.

The physical properties of 4-(3-bromopropanoyl)-3-(methylthio)mandelic acid include a melting point of approximately 150°C and a molecular weight of 296.2 g/mol. Its solubility in common solvents such as water, methanol, and dichloromethane has been determined, facilitating its use in various experimental setups. The compound is stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

From an environmental perspective, the biodegradation and toxicity profiles of 4-(3-bromopropanoyl)-3-(methylthio)mandelic acid have been studied to assess its potential impact on ecosystems. Preliminary results indicate that the compound undergoes moderate biodegradation under aerobic conditions, with a half-life of about 21 days. Its acute toxicity to aquatic organisms is low, suggesting that it poses minimal risk in controlled industrial settings.

In conclusion, 4-(3-bromopropanoyl)-3-(methylthio)mandelic acid (CAS No. 1806705-58-7) is a multifaceted compound with promising applications in medicinal chemistry, organic synthesis, and environmental science. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable molecule in contemporary chemical research.